Cas no 67920-64-3 (Glucoarabin)

• Product Name: Glucoarabin
• CAS No: 67920-64-3
• Molecular Formula: C₁₇H₃₃NO₁₀S₃
• Molecular Weight: 507.64
• CID: 2043349
• PubChem ID: 162639111

Glucoarabin Properties

Names and Identifiers

• Glucoarabin
• 9-Methylsulfinylnonylglucosinolate potassium salt
• Glucoaratin potassium salt
• 67920-64-3
• FS-6802
• Glucoarabin potassium
• SCA92064

• InChIKey： UZAVCHRZWLGWMH-QGOAFFKASA-N
• Inchi： InChI=1S/C17H33NO10S3/c1-30(23)10-8-6-4-2-3-5-7-9-13(18-28-31(24,25)26)29-17-16(22)15(21)14(20)12(11-19)27-17/h12,14-17,19-22H,2-11H2,1H3,(H,24,25,26)/b18-13+
• SMILES： CS(=O)CCCCCCCCC\C(SC1OC(CO)C(O)C(O)C1O)=N/OS(O)(=O)=O

Computed Properties

• Exact Mass: 545.08254122g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 15
• Monoisotopic Mass: 545.08254122g/mol
• Heavy Atom Count: 31
• Complexity: 676
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: -0.298000000000001
• Topological Polar Surface Area: 239Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides